Cas no 2418729-44-7 (tert-butyl N-{5-amino-3-(fluorosulfonyl)-2,4-dimethylphenylmethyl}carbamate)

• Product Name: tert-butyl N-{5-amino-3-(fluorosulfonyl)-2,4-dimethylphenylmethyl}carbamate
• CAS No: 2418729-44-7
• MF: C₁₄H₂₁FN₂O₄S
• MW: 332.390946149826
• CID: 5679988
• PubChem ID: 165774278
• Update Time: 2025-09-23

tert-butyl N-{5-amino-3-(fluorosulfonyl)-2,4-dimethylphenylmethyl}carbamate Chemical and Physical Properties

Names and Identifiers

• 2418729-44-7
• EN300-26630315
• tert-butyl N-{[5-amino-3-(fluorosulfonyl)-2,4-dimethylphenyl]methyl}carbamate
• tert-butyl N-{5-amino-3-(fluorosulfonyl)-2,4-dimethylphenylmethyl}carbamate

• Inchi： 1S/C14H21FN2O4S/c1-8-10(7-17-13(18)21-14(3,4)5)6-11(16)9(2)12(8)22(15,19)20/h6H,7,16H2,1-5H3,(H,17,18)
• InChI Key： YULZEIWXVGBNNJ-UHFFFAOYSA-N
• SMILES： S(C1=C(C)C(=CC(CNC(=O)OC(C)(C)C)=C1C)N)(=O)(=O)F

Computed Properties

• Exact Mass: 332.12060649g/mol
• Monoisotopic Mass: 332.12060649g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 498
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 107Ų

Additional information on tert-butyl N-{5-amino-3-(fluorosulfonyl)-2,4-dimethylphenylmethyl}carbamate

Recent Advances in the Study of tert-butyl N-{5-amino-3-(fluorosulfonyl)-2,4-dimethylphenylmethyl}carbamate (CAS: 2418729-44-7)

The compound tert-butyl N-{5-amino-3-(fluorosulfonyl)-2,4-dimethylphenylmethyl}carbamate (CAS: 2418729-44-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique fluorosulfonyl and carbamate functional groups, has shown promising potential in various applications, including drug discovery and development. Recent studies have focused on its synthesis, reactivity, and potential biological activities, making it a subject of intense research interest.

One of the key areas of investigation has been the synthesis and optimization of tert-butyl N-{5-amino-3-(fluorosulfonyl)-2,4-dimethylphenylmethyl}carbamate. Researchers have developed novel synthetic routes to improve yield and purity, which are critical for its application in medicinal chemistry. The fluorosulfonyl group, in particular, has been a focal point due to its ability to participate in various chemical reactions, making it a valuable building block for more complex molecules.

In addition to its synthetic utility, recent studies have explored the biological activities of this compound. Preliminary findings suggest that it may exhibit inhibitory effects on certain enzymes or receptors, although further validation is required. The presence of the carbamate group also raises the possibility of its use as a prodrug, which could be hydrolyzed in vivo to release an active pharmacophore. These findings highlight the compound's potential as a versatile tool in drug design and development.

Another significant aspect of the research on tert-butyl N-{5-amino-3-(fluorosulfonyl)-2,4-dimethylphenylmethyl}carbamate is its potential role in targeted therapy. The fluorosulfonyl group's reactivity allows for the conjugation of this molecule to other bioactive compounds, enabling the development of targeted drug delivery systems. This approach could enhance the specificity and efficacy of therapeutic agents while minimizing off-target effects, a major challenge in modern medicine.

Despite these promising developments, challenges remain in the study of this compound. For instance, the stability of the fluorosulfonyl group under physiological conditions needs further investigation. Additionally, the pharmacokinetic and pharmacodynamic properties of tert-butyl N-{5-amino-3-(fluorosulfonyl)-2,4-dimethylphenylmethyl}carbamate are yet to be fully elucidated, necessitating more comprehensive preclinical studies.

In conclusion, tert-butyl N-{5-amino-3-(fluorosulfonyl)-2,4-dimethylphenylmethyl}carbamate (CAS: 2418729-44-7) represents a promising candidate in the field of chemical biology and medicinal chemistry. Its unique structural features and potential biological activities make it a valuable subject for ongoing research. Future studies should focus on optimizing its synthesis, exploring its mechanistic pathways, and evaluating its therapeutic potential in relevant disease models.